Cas no 16939-12-1 (Thiophene, 2,3-diphenyl-)

Thiophene, 2,3-diphenyl- structure
Thiophene, 2,3-diphenyl- structure
Product Name:Thiophene, 2,3-diphenyl-
CAS No:16939-12-1
MF:C16H12S
MW:236.331482887268
CID:1351010
PubChem ID:2801736
Update Time:2025-04-20

Thiophene, 2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Thiophene, 2,3-diphenyl-
    • 2,3-diphenylthiophene
    • AKOS024350314
    • DTXSID30384320
    • BRD-K77793227-001-01-8
    • CHEMBL318678
    • 16939-12-1
    • HMS547N13
    • BDBM50288387
    • 2,3-Diphenyl-thiophene
    • diphenylthiophene
    • SCHEMBL1681771
    • RZFOAVRHEGQZRV-UHFFFAOYSA-N
    • Maybridge1_002235
    • SR-01000636062-1
    • CCG-46359
    • Inchi: 1S/C16H12S/c1-3-7-13(8-4-1)15-11-12-17-16(15)14-9-5-2-6-10-14/h1-12H
    • InChI Key: RZFOAVRHEGQZRV-UHFFFAOYSA-N
    • SMILES: S1C=CC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 236.06606
  • Monoisotopic Mass: 236.06597156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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